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Compound of Interest

Compound Name: Super-TDU 1-31

Cat. No.: B1574784

Executive Summary

Super-TDU 1-31 is a synthetic, 31-amino acid peptide inhibitor designed to antagonize the
oncogenic activity of the Hippo signaling pathway. It functions as a potent competitive inhibitor
of the YAP-TEAD protein-protein interaction (PPI). By mimicking the Tondu (TDU) domains of
the tumor suppressor VGLL4, Super-TDU 1-31 displaces Yes-associated protein (YAP) from
TEA domain transcription factors (TEADS), thereby silencing the transcription of pro-
proliferative and anti-apoptotic genes (e.g., CTGF, CYR61, CDX2).[1]

This guide details the molecular mechanism, physicochemical properties, and validated
experimental protocols for utilizing Super-TDU 1-31 in oncology research, specifically for
gastric cancer (GC) and hepatocellular carcinoma (HCC).

Molecular Mechanism and Rationale[1][2][3]
The YAP-TEAD Axis

In the canonical Hippo pathway, the transcriptional co-activator YAP (and its paralog TAZ) does
not contain a DNA-binding domain. To drive gene expression, nuclear YAP must bind to
TEAD1-4 transcription factors. This complex recruits additional co-activators (e.g., BRD4) to
super-enhancers, driving tumorigenesis.

The Role of VGLL4 and Super-TDU Design
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VGLL4 (Vestigial-like family member 4) acts as a natural antagonist to YAP.[1][2][3] It binds to
TEADSs via its tandem TDU domains, occupying the same interface required for YAP binding
but without activating transcription.

Super-TDU 1-31 is an engineered peptide derived from the TDU domains of VGLLA4. It was
optimized to possess higher affinity and stability than the native TDU motif, effectively "out-
competing" YAP for TEAD binding.

Mechanism of Action:

o Entry: Super-TDU 1-31 enters the nucleus (often requiring a delivery vector or high
concentration in vitro due to peptide permeability limits).

o Competition: It binds to the hydrophobic pocket on the surface of TEADS.
» Displacement: The steric occlusion prevents YAP from engaging TEAD.

¢ Silencing: Without YAP recruitment, TEADSs fail to initiate transcription of target oncogenes.

Pathway Visualization

The following diagram illustrates the competitive inhibition mechanism.
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Caption: Super-TDU 1-31 competitively binds TEAD, displacing YAP and suppressing
oncogenic transcription.

Technical Specifications
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Parameter Specification
Peptide Name Super-TDU 1-31
Sequence SVDDHFAKSLGDTWLQIGGSGNPKTANVPQT
Length 31 Amino Acids
Molecular Weight ~3355.5 Da
TEAD1, TEAD2, TEAD3, TEAD4 (YAP binding
Target _
interface)
N Soluble in water or PBS; Stock solutions often
Solubility . .
prepared in DMSO or sterile water.[4]
Lyophilized: -20°C (1 year). In solution: -80°C
Storage

(avoid freeze-thaw).

Experimental Protocols
In Vitro Cell Viability Assay (Gastric Cancer Model)

Objective: Determine the IC50 of Super-TDU 1-31 in YAP-dependent cell lines (e.g., MGC-803,
BGC-823).

Reagents:

» Gastric Cancer Cell Line (MGC-803)[5]

e Super-TDU 1-31 (Stock: 10 mM in PBS/DMSO)
e CCK-8 or MTT Reagent

Protocol:

e Seeding: Plate MGC-803 cells at 3,000-5,000 cells/well in a 96-well plate. Incubate
overnight at 37°C, 5% CO2.

o Treatment: Replace media with fresh media containing Super-TDU 1-31 at gradient
concentrations (e.g., 0, 10, 25, 50, 100 pM).
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o Note: Peptides may require high concentrations or transfection reagents (e.g.,
Lipofectamine) if cellular uptake is poor in specific lines.

¢ |ncubation: Incubate for 48—72 hours.

e Readout: Add 10 pL CCK-8 reagent per well. Incubate for 2 hours. Measure absorbance at
450 nm.

o Analysis: Normalize to vehicle control (PBS/DMSO). Plot dose-response curve to calculate
IC50.

Co-Immunoprecipitation (Co-IP) Mechanism Validation

Objective: Confirm that Super-TDU 1-31 disrupts the physical interaction between YAP and
TEAD.

Protocol:

o Transfection/Treatment: Treat cells (e.g., HEK293T or MGC-803) with Super-TDU 1-31 (50
UM) or Vehicle for 24 hours.

e Lysis: Lyse cells in IP Lysis Buffer (25 mM Tris-HCI pH 7.4, 150 mM NaCl, 1% NP-40, 1 mM
EDTA, 5% glycerol) with protease inhibitors.

 Incubation: Incubate lysate with anti-TEAD4 antibody (1-2 pg) overnight at 4°C.
e Capture: Add Protein A/G magnetic beads for 2 hours at 4°C.
e Wash: Wash beads 3x with lysis buffer.
o Elution & Blotting: Boil beads in SDS loading buffer. Perform Western Blot.
o Blot for: YAP (Co-IP target) and TEAD4 (Bait).

o Expected Result: In Vehicle samples, YAP band is strong. In Super-TDU samples, YAP
band is significantly reduced or absent, while TEAD4 remains constant.

In Vivo Tumor Suppression (Xenograft)
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Objective: Assess therapeutic efficacy in a gastric cancer mouse model.

Protocol:

Establishment: Inject 5x10"6 MGC-803 cells subcutaneously into the flank of nude mice.

Grouping: When tumors reach ~100 mm3, randomize mice into:

o Group A: Vehicle (PBS)

o Group B: Super-TDU 1-31 (High Dose: e.g., 10 mg/kg)

Administration: Intratumoral or Intraperitoneal (IP) injection every 2 days for 3 weeks.

o Note: Peptide stability in vivo is limited; intratumoral injection is often preferred for proof-
of-concept unless the peptide is chemically modified (e.g., stapled) for systemic stability.

Measurement: Monitor tumor volume (V = 0.5 x Length x Width2) and body weight.

Endpoint: Harvest tumors, weigh them, and perform IHC for Ki67 (proliferation) and YAP
target genes (CTGF).

Data Summary & Comparative Analysis

The following table summarizes the activity profile of Super-TDU 1-31 compared to other Hippo
pathway modulators.
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Compound

Target

Mechanism

Specificity

Clinical Status

Competitive PPI

High (Structural

Super-TDU 1-31  TEAD Surface Inhibitor (VGLL4 o Preclinical
o mimicry)
mimic)
Induces YAP
] ) Low (Off-target FDA Approved
Verteporfin YAP aggregation/sequ
) effects) (Ophthalmology)
estration
Unknown (Likely o
CA3 YAP/TEAD ) Moderate Preclinical
metabolic)
Natural
VGLL4 N ) )
TEAD Surface Competitive High N/A (Protein)
(Endogenous) o
Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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